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Compound of Interest

Compound Name: Pyrimidin-4-yl-methanol

Cat. No.: B030098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial, immediate safety and logistical information for the handling

and disposal of Pyrimidin-4-yl-methanol (CAS RN: 33581-98-5). Adherence to these

procedural guidelines is essential for ensuring personal safety, maintaining experimental

integrity, and complying with environmental regulations.

Hazard Identification and Personal Protective
Equipment (PPE)
Pyrimidin-4-yl-methanol is classified as a hazardous substance. Based on available safety

data sheets, it is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[1] Therefore, the use of appropriate personal protective equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Pyrimidin-4-yl-methanol
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield

To protect against splashes

and airborne particles that can

cause serious eye irritation.[1]

Skin Protection

Nitrile or neoprene chemical-

resistant gloves (inspect before

use) and a flame-resistant lab

coat

To prevent skin contact, which

can cause irritation.[1]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If exposure limits

are likely to be exceeded, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.

To avoid inhalation of dust or

vapors, which may cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is critical to minimize exposure and prevent contamination.

2.1. Preparation and Engineering Controls

Designated Area: All work with Pyrimidin-4-yl-methanol must be conducted in a designated

area within a certified chemical fume hood.

Ventilation: Ensure the chemical fume hood is functioning correctly before commencing any

work.

Assembly: Have all necessary equipment, including weighing materials, solvents, and waste

containers, readily available inside the fume hood to minimize movement in and out of the

controlled area.

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and have been recently tested.
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2.2. Donning PPE

Put on a clean, buttoned lab coat.

Wear chemical safety goggles.

Wash and dry hands thoroughly.

Don the first pair of nitrile or neoprene gloves.

For tasks with a higher risk of splashing, consider wearing a second pair of gloves (double-

gloving).

2.3. Handling the Compound

Weighing: If weighing the solid, perform this task within the fume hood on a draft shield to

prevent dissemination of the powder.

Dissolving: When preparing solutions, add the solid Pyrimidin-4-yl-methanol to the solvent

slowly to avoid splashing.

Heating: If heating is required, use a controlled heating mantle or water bath. Avoid open

flames.

Storage: Keep containers of Pyrimidin-4-yl-methanol tightly closed when not in use and

store in a cool, dry, and well-ventilated area away from incompatible materials.[1]

2.4. Doffing PPE

Remove the outer pair of gloves (if double-gloved).

Remove the lab coat, turning it inside out to contain any potential contamination.

Remove the inner pair of gloves.

Remove safety goggles.

Wash hands thoroughly with soap and water.
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Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.[1]

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Disposal Plan
All waste containing Pyrimidin-4-yl-methanol must be treated as hazardous waste.

4.1. Waste Segregation and Collection

Solid Waste: Collect any solid waste, including contaminated weighing paper and personal

protective equipment (gloves, etc.), in a designated, clearly labeled, and sealed hazardous

waste container.

Liquid Waste: Collect all liquid waste containing Pyrimidin-4-yl-methanol in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste

streams unless compatibility has been confirmed.

Sharps: Any contaminated sharps (needles, broken glass) must be disposed of in a

designated sharps container.

4.2. Labeling

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"Pyrimidin-4-yl-methanol," and the approximate concentration and volume.

4.3. Storage and Disposal
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Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Follow your institution's and local regulations for the final disposal of hazardous chemical

waste. Contact your institution's Environmental Health and Safety (EHS) department for

specific procedures and to schedule a waste pickup.

Quantitative Data Summary
While specific occupational exposure limits for Pyrimidin-4-yl-methanol have not been

established, the following data for related compounds can be used as a conservative reference

for ensuring safe handling.

Table 2: Physical and Chemical Properties and Exposure Limit Analogs

Property Value Reference

Molecular Formula C5H6N2O [2][3]

Molecular Weight 110.11 g/mol [2][3]

Appearance Crystalline solid

Melting Point 75-78 °C

Boiling Point 250.8 ± 15.0 °C (Predicted)

Solubility

DMF: 30 mg/mL; DMSO: 50

mg/mL; Ethanol: 30 mg/mL;

PBS (pH 7.2): 10 mg/mL

[2]

Analog Occupational Exposure

Limits (Methanol)

OSHA PEL: 200 ppm (TWA);

NIOSH REL: 200 ppm (TWA),

250 ppm (STEL); ACGIH TLV:

200 ppm (TWA), 250 ppm

(STEL)

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure

Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value.
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Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of Pyrimidin-4-yl-
methanol.
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Caption: Workflow for Safe Handling of Pyrimidin-4-yl-methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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